Cas no 86606-07-7 (2-Hexenedioic acid, 1-methyl ester, (E)-)

• Product name: 2-Hexenedioic acid, 1-methyl ester, (E)-
• CAS No: 86606-07-7
• MF: C₇H₉O₄-
• MW: 157.14396
• CID: 661253
• PubChem ID: 71413806

2-Hexenedioic acid, 1-methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexenedioic acid, 1-methyl ester, (E)-
• 6-methoxy-6-oxohex-4-enoate
• DTXSID40833314
• 86606-07-7

• Inchi： InChI=1S/C7H10O4/c1-11-7(10)5-3-2-4-6(8)9/h3,5H,2,4H2,1H3,(H,8,9)/p-1
• InChI Key： VRNDOBBGUXZEFQ-UHFFFAOYSA-M
• SMILES： COC(=O)C=CCCC(=O)[O-]

Computed Properties

• Exact Mass: 157.05008376g/mol
• Monoisotopic Mass: 157.05008376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų